Cas no 2679808-83-2 (rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid
• CAS No: 2679808-83-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6401427
• PubChem ID: 165939161
• Update Time: 2025-06-09

rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid
• 2679808-83-2
• EN300-28270817

• Inchi： 1S/C7H11NO3/c1-4-3-6(7(10)11)8(4)5(2)9/h4,6H,3H2,1-2H3,(H,10,11)/t4-,6+/m1/s1
• InChI Key： PHEDZIZABBITFX-XINAWCOVSA-N
• SMILES： OC([C@@H]1C[C@@H](C)N1C(C)=O)=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid

rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid (CAS No. 2679808-83-2): An Overview of a Promising Compound in Medicinal Chemistry

rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid (CAS No. 2679808-83-2) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the acetyl and methyl groups, along with the chiral centers at the 2R and 4S positions, imparts specific stereochemical characteristics that are crucial for its biological activity.

The synthesis of rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid involves several steps, including the formation of the azetidine ring and the introduction of the acetyl and methyl groups. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound. For instance, a study published in Organic Letters in 2021 reported a novel catalytic asymmetric synthesis route that significantly improved the yield and enantiomeric purity of the compound. This method utilized a chiral phosphoric acid catalyst, which facilitated the stereoselective formation of the azetidine ring.

In terms of its biological activity, rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid has shown promising results in various preclinical studies. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. A study published in Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibited selective binding to a specific GPCR subtype, suggesting its potential as a lead molecule for developing new drugs targeting neurological disorders.

Beyond GPCRs, rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This finding is particularly significant given the increasing interest in developing small molecules that can modulate inflammation without causing systemic side effects. A recent review article in Clinical Immunology highlighted the potential of azetidine derivatives like this compound as novel anti-inflammatory agents.

The pharmacokinetic profile of rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid has also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further optimization. However, more extensive preclinical studies are needed to fully characterize its pharmacokinetic properties and to evaluate its safety profile.

In addition to its therapeutic potential, rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its structural diversity and synthetic accessibility make it an attractive scaffold for generating libraries of compounds with diverse biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 described the use of this compound as a key intermediate in the synthesis of a series of novel antiviral agents targeting influenza virus replication.

The future prospects for rac-(2R,4S)-1-acetyl-4-methylazetidine-2-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. As new insights into its mechanism of action and biological targets emerge, it is likely that this compound will play an increasingly important role in the discovery and development of innovative therapeutics.